molecular formula C15H17N3O2S2 B255836 2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone

2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone

Cat. No. B255836
M. Wt: 335.4 g/mol
InChI Key: QTYUJIHRFNGQMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone is a compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In

Mechanism of Action

The mechanism of action of 2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone is not fully understood. However, it is believed that this compound may act by inhibiting specific enzymes or signaling pathways involved in disease processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone are not well characterized. However, studies have suggested that this compound may have anti-cancer activity, as well as potential as a treatment for diabetes and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone in lab experiments is that it has potential anti-cancer activity, which could be useful in cancer research. Additionally, this compound has potential as a fluorescent probe for imaging applications. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone. One area of interest is further exploring its potential anti-cancer activity and identifying the specific enzymes or signaling pathways that it may target. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications as a treatment for diabetes and Alzheimer's disease. Finally, further research is needed to explore the potential use of this compound as a fluorescent probe for imaging applications.

Synthesis Methods

The synthesis of 2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone involves the reaction of 2-amino-4-morpholinylthiazole with 4-chlorobutanal in the presence of a base. The resulting intermediate is then treated with sodium sulfide to yield the final product.

Scientific Research Applications

2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone has been studied for its potential applications in scientific research. This compound has been shown to have potential anti-cancer activity, as well as potential as a treatment for diabetes and Alzheimer's disease. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging applications.

properties

Product Name

2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-1-morpholin-4-yl-ethanone

Molecular Formula

C15H17N3O2S2

Molecular Weight

335.4 g/mol

IUPAC Name

1-morpholin-4-yl-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone

InChI

InChI=1S/C15H17N3O2S2/c19-12(18-4-6-20-7-5-18)8-21-14-13-10-2-1-3-11(10)22-15(13)17-9-16-14/h9H,1-8H2

InChI Key

QTYUJIHRFNGQMT-UHFFFAOYSA-N

SMILES

C1CC2=C(C1)SC3=C2C(=NC=N3)SCC(=O)N4CCOCC4

Canonical SMILES

C1CC2=C(C1)SC3=C2C(=NC=N3)SCC(=O)N4CCOCC4

Origin of Product

United States

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